Cas no 898776-66-4 (Ethyl 2-(2-oxo-2-phenylethyl)benzoate)

• Product Name: Ethyl 2-(2-oxo-2-phenylethyl)benzoate
• CAS No: 898776-66-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 878246
• PubChem ID: 24727464
• Update Time: 2025-10-29

Ethyl 2-(2-oxo-2-phenylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-oxo-2-phenylethyl)benzoate
• ethyl 2-phenacylbenzoate
• ETHYL2-(2-OXO-2-PHENYLETHYL)BENZOATE
• MFCD07700164
• AKOS016023024
• DTXSID50645682
• 898776-66-4

• MDL： MFCD07700164
• Inchi： 1S/C17H16O3/c1-2-20-17(19)15-11-7-6-10-14(15)12-16(18)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： HQIWRLOWMUUUSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.28870

Additional information on Ethyl 2-(2-oxo-2-phenylethyl)benzoate

Recent Advances in the Study of Ethyl 2-(2-oxo-2-phenylethyl)benzoate (CAS: 898776-66-4)

Ethyl 2-(2-oxo-2-phenylethyl)benzoate (CAS: 898776-66-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's structure, characterized by an ethyl ester group and a phenyl ketone moiety, lends itself to diverse chemical modifications, making it a versatile scaffold for drug design. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported its use in the synthesis of novel anti-inflammatory agents. For instance, a 2023 study demonstrated that derivatives of Ethyl 2-(2-oxo-2-phenylethyl)benzoate exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its anti-inflammatory potential, Ethyl 2-(2-oxo-2-phenylethyl)benzoate has been investigated for its role in cancer therapy. A recent in vitro study published in European Journal of Medicinal Chemistry revealed that certain analogs of this compound induce apoptosis in human leukemia cells by modulating the Bcl-2 family of proteins. These findings suggest its potential as a lead compound for the development of targeted anticancer therapies.

From a synthetic chemistry perspective, advancements in the efficient production of Ethyl 2-(2-oxo-2-phenylethyl)benzoate have also been reported. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional approaches. This methodological innovation could facilitate its broader application in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2-(2-oxo-2-phenylethyl)benzoate derivatives, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to address these limitations while retaining bioactivity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 2-(2-oxo-2-phenylethyl)benzoate (CAS: 898776-66-4) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications underscore the importance of continued investment in research and development within the chemical biology and pharmaceutical sectors. Future studies should prioritize mechanistic investigations and preclinical evaluations to fully realize its therapeutic potential.